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Compound of Interest

Compound Name:
4-Methyl-N-(thietan-3-yl)pyridin-2-

amine

Cat. No.: B13333213

Get Quote

The compound 4-Methyl-N-(thietan-3-yl)pyridin-2-amine represents a novel chemical entity

with significant therapeutic potential. The pyridin-2-amine scaffold is a well-established

pharmacophore present in a multitude of biologically active molecules, exhibiting a wide array

of activities including antibacterial, antiviral, and anticancer properties.[1][2][3][4] The

incorporation of a thietane ring, a four-membered sulfur-containing heterocycle, introduces

unique conformational constraints and potential for novel interactions with biological targets.

This guide provides a comprehensive framework for the in vitro evaluation of 4-Methyl-N-
(thietan-3-yl)pyridin-2-amine, designed to thoroughly characterize its biological activity, safety

profile, and drug-like properties. Our approach is grounded in established methodologies,

emphasizing experimental rigor and logical progression from broad phenotypic screening to

specific mechanistic studies.

Part 1: Foundational Physicochemical and
Cytotoxicity Profiling
A thorough understanding of a compound's fundamental physicochemical properties and its

general cellular toxicity is a prerequisite for any further biological evaluation. These initial
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assays provide critical information for interpreting subsequent results and for guiding future

formulation and development efforts.

Physicochemical Characterization
The physicochemical properties of a compound govern its absorption, distribution, metabolism,

and excretion (ADME) profile. Key parameters to be determined for 4-Methyl-N-(thietan-3-
yl)pyridin-2-amine are summarized in the table below.

Property Method Rationale

Solubility
Kinetic or Thermodynamic

Solubility Assay

Determines the concentration

range for in vitro assays and

provides an early indication of

potential bioavailability issues.

Lipophilicity (LogP/LogD)
HPLC-based or Shake-flask

method

Predicts membrane

permeability and potential for

non-specific binding. LogD at

physiological pH (7.4) is

particularly relevant.[5]

pKa
Potentiometric or UV-metric

titration

Identifies ionizable groups and

their charge state at different

pH values, which influences

solubility, permeability, and

target binding.

General Cytotoxicity Assessment
Initial cytotoxicity screening across a panel of relevant cell lines is crucial to determine the

compound's therapeutic window and to identify potential liabilities. Tetrazolium reduction

assays, such as the MTT and XTT assays, are robust and widely used methods for this

purpose.[6][7][8][9][10]

Principle of Tetrazolium-Based Assays: Metabolically active cells reduce tetrazolium salts (e.g.,

yellow MTT) to colored formazan products (e.g., purple formazan).[6][10] The amount of
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formazan produced is directly proportional to the number of viable cells and can be quantified

spectrophotometrically.[7]

Experimental Protocol: MTT Assay for General Cytotoxicity

Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density and allow

them to adhere overnight.

Compound Treatment: Treat the cells with a serial dilution of 4-Methyl-N-(thietan-3-
yl)pyridin-2-amine for a specified duration (e.g., 24, 48, or 72 hours). Include a vehicle

control (e.g., DMSO) and a positive control for cytotoxicity.

MTT Addition: Add MTT solution to each well to a final concentration of 0.5 mg/mL and

incubate for 2-4 hours at 37°C.

Formazan Solubilization: Carefully remove the media and add a solubilizing agent (e.g.,

DMSO or an SDS-HCl solution) to dissolve the formazan crystals.[8]

Absorbance Measurement: Read the absorbance at a wavelength of 570 nm using a

microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot

a dose-response curve to determine the IC50 value (the concentration at which 50% of cell

growth is inhibited).

Diagram: General Cytotoxicity Workflow
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Cytotoxicity Assessment Workflow
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Caption: Workflow for determining the IC50 value using the MTT assay.

Part 2: Target-Oriented and Mechanistic Assays
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Given the prevalence of kinase inhibition among pyridine derivatives, a primary focus of the in

vitro evaluation of 4-Methyl-N-(thietan-3-yl)pyridin-2-amine should be on its potential as a

kinase inhibitor.[11][12][13]

Kinase Inhibition Profiling
An initial broad screening against a panel of representative kinases can help identify potential

targets. This is often followed by more detailed enzymatic assays to determine the potency and

mechanism of inhibition.

Key Parameters in Kinase Inhibition Assays:

IC50: The concentration of the inhibitor required to reduce the kinase activity by 50%.[14]

Ki: The inhibition constant, which provides a more absolute measure of inhibitor potency.

Experimental Protocol: In Vitro Kinase Inhibition Assay (e.g., ADP-Glo™ Kinase Assay)

Reaction Setup: In a multi-well plate, combine the kinase, a suitable substrate (protein or

peptide), and ATP at a concentration close to its Km value.

Inhibitor Addition: Add varying concentrations of 4-Methyl-N-(thietan-3-yl)pyridin-2-amine.

Kinase Reaction: Incubate the mixture to allow the kinase to phosphorylate the substrate.

ADP Detection: Add ADP-Glo™ Reagent to terminate the kinase reaction and deplete the

remaining ATP.

Luminescence Generation: Add Kinase Detection Reagent to convert ADP to ATP, which is

then used in a luciferase/luciferin reaction to produce a luminescent signal.

Signal Measurement: Measure the luminescence, which is directly proportional to the

amount of ADP formed and thus the kinase activity.

Data Analysis: Plot the kinase activity against the inhibitor concentration to determine the

IC50 value.

Diagram: Kinase Inhibition Assay Workflow
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Kinase Inhibition Assay Workflow
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Caption: Workflow for determining kinase inhibition using the ADP-Glo™ assay.

Part 3: ADME and Safety Pharmacology Profiling
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Early assessment of a compound's potential for drug-drug interactions and off-target effects is

critical for its progression in the drug discovery pipeline.

Cytochrome P450 (CYP) Inhibition
CYP enzymes are the primary enzymes involved in drug metabolism.[15][16] Inhibition of these

enzymes can lead to adverse drug-drug interactions.[15][17][18] The potential of 4-Methyl-N-
(thietan-3-yl)pyridin-2-amine to inhibit major CYP isoforms (e.g., CYP1A2, 2C9, 2C19, 2D6,

and 3A4) should be evaluated.[18][19]

Experimental Protocol: Fluorogenic CYP Inhibition Assay

System Preparation: Use human liver microsomes or recombinant CYP enzymes.

Incubation: Pre-incubate the enzyme system with various concentrations of 4-Methyl-N-
(thietan-3-yl)pyridin-2-amine.

Substrate Addition: Add a fluorogenic probe substrate specific for the CYP isoform being

tested.

Reaction Initiation: Initiate the reaction by adding an NADPH regenerating system.

Fluorescence Measurement: Monitor the increase in fluorescence over time as the substrate

is metabolized to a fluorescent product.

Data Analysis: Calculate the rate of metabolite formation and determine the IC50 value for

the inhibition of each CYP isoform.

hERG Channel Inhibition
Inhibition of the human Ether-à-go-go-Related Gene (hERG) potassium channel can lead to a

potentially fatal cardiac arrhythmia.[20][21] Therefore, assessing the effect of 4-Methyl-N-
(thietan-3-yl)pyridin-2-amine on the hERG channel is a mandatory safety evaluation.

Experimental Protocol: Automated Patch-Clamp hERG Assay

Cell Preparation: Use a stable cell line expressing the hERG channel (e.g., HEK293 cells).
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Patch-Clamp: Utilize an automated patch-clamp system to achieve whole-cell configuration.

[20][21]

Baseline Current Recording: Apply a specific voltage protocol to elicit and record the

baseline hERG tail current.[20][22]

Compound Application: Perfuse the cells with increasing concentrations of 4-Methyl-N-
(thietan-3-yl)pyridin-2-amine and record the hERG current at each concentration.

Positive Control: Apply a known hERG blocker (e.g., E-4031) to confirm channel inhibition.

[20]

Data Analysis: Measure the percentage of hERG current inhibition at each compound

concentration and determine the IC50 value.

Diagram: ADME & Safety Screening Funnel
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Caption: A logical progression for key ADME and safety assays.

Metabolic Stability
The metabolic stability of a compound provides an early indication of its in vivo half-life and

clearance.[23][24][25] This is typically assessed using liver microsomes or hepatocytes.[23][24]

[26]

Experimental Protocol: Metabolic Stability in Human Liver Microsomes

Incubation Mixture: Prepare a mixture of human liver microsomes, 4-Methyl-N-(thietan-3-
yl)pyridin-2-amine (at a low concentration, e.g., 1 µM), and buffer.

Reaction Initiation: Start the reaction by adding an NADPH regenerating system and

incubate at 37°C.

Time Points: At various time points (e.g., 0, 5, 15, 30, 45, 60 minutes), take aliquots of the

reaction mixture and quench the reaction with a cold organic solvent (e.g., acetonitrile).[26]

Sample Analysis: Analyze the samples using LC-MS/MS to quantify the remaining amount of

the parent compound.

Data Analysis: Plot the natural logarithm of the percentage of the parent compound

remaining versus time. From the slope of this line, calculate the in vitro half-life (t1/2) and the

intrinsic clearance (Clint).

Conclusion and Future Directions
This guide outlines a comprehensive and logically structured approach to the in vitro evaluation

of 4-Methyl-N-(thietan-3-yl)pyridin-2-amine. By systematically assessing its physicochemical

properties, cytotoxicity, target engagement, and ADME/safety profile, researchers can build a

robust data package to support its further development. Positive outcomes from these assays

would warrant progression to more complex cellular models, in vivo efficacy studies, and

detailed pharmacokinetic/pharmacodynamic (PK/PD) modeling. The insights gained from this in

vitro cascade are fundamental to unlocking the full therapeutic potential of this novel chemical

entity.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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